![molecular formula C7H4N2O3 B1293937 4-Hydroxy-3-nitrobenzonitrile CAS No. 3272-08-0](/img/structure/B1293937.png)
4-Hydroxy-3-nitrobenzonitrile
Overview
Description
4-Hydroxy-3-nitrobenzonitrile, also known as 4-HNBN, is an aromatic nitrile compound that is widely used in various scientific research applications. It is a useful synthetic intermediate for the preparation of a variety of derivatives, such as 4-hydroxy-3-nitrophenol, 4-hydroxy-3-nitropyridine, and 4-hydroxy-3-nitrobenzaldehyde. 4-HNBN is also used as a starting material for the synthesis of various biologically active compounds, such as antibiotics and antitumor agents. This compound has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis Methods
- A new method for synthesizing 4-hydroxy-3-iodo-5-nitrobenzonitrile, a derivative of 4-Hydroxy-3-nitrobenzonitrile, was developed. This method features high yield and low cost, making it a viable option for producing substances used as fasciolicides (Zhao Hai-shuang, 2003).
Analytical Applications
- This compound has been identified as an effective general-purpose matrix for Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI MS). It is particularly useful for analyzing small molecules, peptides, and proteins due to its strong UV absorption and clean background in the low mass range (Hao Gu et al., 2021).
Medical and Veterinary Applications
- Nitroxynil, a compound related to this compound, demonstrates anthelmintic activity against parasitic nematodes in ruminants. It's effective in treating infections in calves, lambs, and adult sheep (J. Lucas, 1971).
Thermophysical Properties
- Studies on the heat capacities and enthalpies of transitions of nitrobenzonitriles, including this compound, provide valuable data for understanding their behavior as a function of temperature (P. Jiménez et al., 2002).
Chemical Applications
- Methyl 4-hydroxy-3-nitrobenzimidate hydrochloride, derived from 4-hydroxybenzonitrile, serves as a bifunctional amidination reagent. This reagent is effective in modifying proteins without significantly reducing their enzymatic activity (J. Müller & G. Pfleiderer, 1978).
Metabolism Studies
- Investigations into the metabolic fate of aromatic nitriles, including derivatives of this compound, have been conducted to understand their oxidative and hydrolytic metabolism (B. Markus & C. H. Kwon, 1994).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
4-Hydroxy-3-nitrobenzonitrile is primarily used as a matrix in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI MS) for the analysis of small organic, peptide, and protein molecules . It provides a clean background in the low mass range due to its strong UV absorption property .
Mode of Action
In MALDI MS, this compound interacts with the analytes (small organic, peptide, and protein molecules) and helps in their ionization . The strong UV absorption property of this compound allows it to absorb laser energy and assist in the desorption and ionization of the analyte .
Biochemical Pathways
Its role in maldi ms suggests that it may indirectly influence various biochemical pathways by enabling the analysis of different types of analytes, including organic drugs, peptides, proteins, and lipids .
Result of Action
The primary result of this compound’s action is the successful ionization and analysis of various analytes in MALDI MS . It provides a clean background in the low mass range, which is crucial for the accurate analysis of small molecules .
Action Environment
The action of this compound can be influenced by environmental factors such as the presence of other compounds and the specific conditions of the MALDI MS technique . Furthermore, it is one of the main photoproducts formed during the photolytic destruction of the herbicide bromoxynil , suggesting that light exposure may influence its stability and efficacy.
Biochemical Analysis
Biochemical Properties
4-Hydroxy-3-nitrobenzonitrile plays a significant role in biochemical reactions due to its strong UV absorption properties. It interacts with various biomolecules, including peptides and proteins, serving as a matrix in matrix-assisted laser desorption/ionization mass spectrometry (MALDI MS). This interaction is primarily based on its ability to absorb UV light and provide a clean background in the low mass range, making it suitable for analyzing small organic molecules, peptides, and proteins .
Cellular Effects
The effects of this compound on cellular processes are notable. It has been demonstrated to influence cell function by providing a clean background in MALDI MS analyses, which is crucial for studying cellular components such as organic drugs, peptides, proteins, and even tissue samples like mouse brain tissue and bacteria . This compound’s ability to absorb UV light and facilitate the analysis of small molecules aids in understanding cellular metabolism and gene expression.
Molecular Mechanism
At the molecular level, this compound exerts its effects through its strong UV absorption properties. This allows it to act as a matrix in MALDI MS, where it facilitates the desorption and ionization of analytes. The compound’s interactions with biomolecules, such as peptides and proteins, are primarily based on its ability to absorb UV light and provide a clean background, enhancing the detection and analysis of these molecules .
Temporal Effects in Laboratory Settings
In laboratory settings, the stability and degradation of this compound are crucial factors. The compound is known to be stable under standard laboratory conditions, but its long-term effects on cellular function have not been extensively studied. Its role as a matrix in MALDI MS suggests that it remains effective over time, providing consistent results in the analysis of small molecules and biomolecules .
Metabolic Pathways
This compound is involved in metabolic pathways related to its role as a photoproduct of bromoxynil. It interacts with enzymes and cofactors involved in the photolytic degradation of bromoxynil, leading to the formation of various metabolites. The compound’s role in these pathways highlights its importance in understanding the metabolism of herbicides and related compounds .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its chemical properties. The compound’s ability to absorb UV light and interact with biomolecules suggests that it may be transported and distributed efficiently within cells, facilitating its role as a matrix in MALDI MS. Specific transporters or binding proteins involved in its distribution have not been identified .
properties
IUPAC Name |
4-hydroxy-3-nitrobenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O3/c8-4-5-1-2-7(10)6(3-5)9(11)12/h1-3,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INBLGVOPOSGVTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60186394 | |
Record name | 4-Hydroxy-3-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60186394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3272-08-0 | |
Record name | 4-Cyano-2-nitrophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3272-08-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxy-3-nitrobenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003272080 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Hydroxy-3-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60186394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hydroxy-3-nitrobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.909 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-Hydroxy-3-nitrobenzonitrile | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PCQ4PKY4SY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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